Cas no 1704135-36-3 (1-(3-chloropyridin-4-yl)cyclohexan-1-amine)

• Product Name: 1-(3-chloropyridin-4-yl)cyclohexan-1-amine
• CAS No: 1704135-36-3
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 6216656
• PubChem ID: 130545307
• Update Time: 2025-05-23

1-(3-chloropyridin-4-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloropyridin-4-yl)cyclohexan-1-amine
• 1704135-36-3
• EN300-1983079

• Inchi： 1S/C11H15ClN2/c12-10-8-14-7-4-9(10)11(13)5-2-1-3-6-11/h4,7-8H,1-3,5-6,13H2
• InChI Key： XHTZYZAWAKGFID-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C1(CCCCC1)N

Computed Properties

• Exact Mass: 210.0923762g/mol
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(3-chloropyridin-4-yl)cyclohexan-1-amine

Compound CAS No. 1704135-36-3: 1-(3-Chloropyridin-4-Yl)cyclohexan-1-Amine

The compound CAS No. 1704135-36-3, also known as 1-(3-chloropyridin-4-yl)cyclohexan-1-amine, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential bioactivity, making it a subject of extensive research in recent years.

1-(3-Chloropyridin-4-Yl)cyclohexan-1-Amine is characterized by its bicyclic structure, which consists of a cyclohexane ring fused with a pyridine ring substituted with a chlorine atom at the 3-position. The presence of the amine group at the cyclohexane ring introduces unique electronic properties, enhancing its reactivity and making it a valuable intermediate in various synthetic pathways. Recent studies have highlighted its role in the development of novel drugs targeting specific biological pathways, such as kinase inhibitors and GPCR modulators.

From a chemical synthesis perspective, the compound is typically synthesized through a multi-step process involving nucleophilic aromatic substitution and cycloaddition reactions. Researchers have recently explored more efficient and environmentally friendly methods to synthesize this compound, leveraging catalytic systems and green chemistry principles. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

The physical and chemical properties of CAS No. 1704135-36-3 are well-documented, with a melting point of approximately 220°C and a molecular weight of 255.7 g/mol. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. Recent studies have also investigated its stability under different conditions, revealing its resistance to photodegradation and oxidative stress, which are critical factors for its use in pharmaceutical formulations.

In terms of biological activity, 1-(3-Chloropyridin-4-Yl)cyclohexan-1-Amine has shown promising results in preclinical studies as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease. The compound exhibits selective binding to certain neuronal receptors, modulating their activity without causing significant off-target effects. This specificity is attributed to the precise spatial arrangement of the substituents on the pyridine ring and the cyclohexane amine group.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound, providing insights into its interaction with target proteins at the atomic level. These studies have been instrumental in guiding further optimization of the compound's structure to enhance its pharmacokinetic properties, such as bioavailability and half-life.

Moreover, CAS No. 1704135-36-3 has been explored as a building block in supramolecular chemistry, where its ability to form hydrogen bonds and π–π interactions makes it an ideal candidate for constructing self-assembled nanostructures. Applications in this area include the development of novel sensors for detecting environmental pollutants and drug delivery systems with controlled release mechanisms.

In conclusion, 1-(3-Chloropyridin-4-Yl)cyclohexan-1-Amine stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique chemical structure, coupled with recent breakthroughs in synthesis and biological evaluation, positions it as a key player in advancing modern medicine and materials science.